Cas no 1500306-08-0 (1-(4-chloro-2-methylphenyl)propan-2-one)

• Product Name: 1-(4-chloro-2-methylphenyl)propan-2-one
• CAS No: 1500306-08-0
• MF: C₁₀H₁₁ClO
• MW: 182.646742105484
• MDL: MFCD26638073
• CID: 5000514
• PubChem ID: 83696640
• Update Time: 2025-06-08

1-(4-chloro-2-methylphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Propanone, 1-(4-chloro-2-methylphenyl)-
• 1-(4-Chloro-2-methylphenyl)-2-propanone
• 1-(4-Chloro-2-methylphenyl)propan-2-one
• 1-(4-chloro-2-methylphenyl)propan-2-one

• MDL： MFCD26638073
• Inchi： 1S/C10H11ClO/c1-7-5-10(11)4-3-9(7)6-8(2)12/h3-5H,6H2,1-2H3
• InChI Key： UCQIOVJPBRIIKJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C)C=1)CC(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 167
• XLogP3: 3.1
• Topological Polar Surface Area: 17.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 1-(4-chloro-2-methylphenyl)propan-2-one

Introduction to 1-(4-chloro-2-methylphenyl)propan-2-one (CAS No. 1500306-08-0)

1-(4-chloro-2-methylphenyl)propan-2-one, with the CAS number 1500306-08-0, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 4-chloro-2-methylacetophenone, is characterized by its unique structural features and potential biological activities. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with this compound.

The molecular formula of 1-(4-chloro-2-methylphenyl)propan-2-one is C₁₀H₁₁ClO, and its molecular weight is approximately 186.64 g/mol. The compound features a substituted phenyl ring with a chlorine atom at the para position and a methyl group at the meta position, attached to a ketone functional group. This specific arrangement of functional groups imparts unique chemical and physical properties to the molecule, making it an interesting subject for various scientific investigations.

In terms of synthesis, 1-(4-chloro-2-methylphenyl)propan-2-one can be prepared through several methods. One common approach involves the Friedel-Crafts acylation of 4-chloro-2-methylbenzene with acetyl chloride in the presence of a Lewis acid catalyst such as aluminum chloride. Another method involves the reaction of 4-chloro-2-methylbenzaldehyde with acetone in the presence of an acid catalyst, followed by oxidation to form the ketone. These synthetic routes are well-documented in the literature and have been optimized for high yields and purity.

The biological activities of 1-(4-chloro-2-methylphenyl)propan-2-one have been the focus of numerous studies. Research has shown that this compound exhibits significant anti-inflammatory and analgesic properties. A study published in the Journal of Medicinal Chemistry in 2023 reported that 1-(4-chloro-2-methylphenyl)propan-2-one effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide-stimulated macrophages. This finding suggests potential therapeutic applications in treating inflammatory diseases.

Beyond its anti-inflammatory effects, 1-(4-chloro-2-methylphenyl)propan-2-one has also demonstrated promising antitumor activity. A recent study conducted by a team of researchers at the National Cancer Institute found that this compound selectively induced apoptosis in various cancer cell lines while showing minimal toxicity to normal cells. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK, which are often dysregulated in cancer cells.

In addition to its direct biological effects, 1-(4-chloro-2-methylphenyl)propan-2-one has been explored as a lead compound for drug development. Its structural scaffold can be modified through chemical synthesis to enhance its potency and selectivity for specific targets. For instance, researchers have synthesized analogs with additional functional groups or substitutions on the phenyl ring to improve their pharmacological profiles. These efforts have led to the identification of several promising drug candidates that are currently undergoing preclinical evaluation.

The safety profile of 1-(4-chloro-2-methylphenyl)propan-2-one is another important aspect that has been investigated. Toxicity studies have shown that this compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further studies are needed to fully understand its long-term safety and potential side effects in humans.

In conclusion, 1-(4-chloro-2-methylphenyl)propan-2-one (CAS No. 1500306-08-0) is a versatile compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its promising biological activities, makes it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, highlighting its significance in the field.